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  3. 4-(((4-((4-(Bis(2-chloroethyl)amino)benzoyl)amino)-1-methyl-1H-imidazol-2-yl)carbonyl)amino)-N-(2-(((2-(dimethylamino)ethyl)amino)carbonyl)-1-methyl-1H-imidazol-4-yl)-1-methyl-1H-imidazole-2-carboxamide
4-(((4-((4-(Bis(2-chloroethyl)amino)benzoyl)amino)-1-methyl-1H-imidazol-2-yl)carbonyl)amino)-N-(2-(((2-(dimethylamino)ethyl)amino)carbonyl)-1-methyl-1H-imidazol-4-yl)-1-methyl-1H-imidazole-2-carboxamide 4-(((4-((4-(Bis(2-chloroethyl)amino)benzoyl)amino)-1-methyl-1H-imidazol-2-yl)carbonyl)amino)-N-(2-(((2-(dimethylamino)ethyl)amino)carbonyl)-1-methyl-1H-imidazol-4-yl)-1-methyl-1H-imidazole-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 147056-67-5
VCID: VC21118540
InChI: InChI=1S/C30H38Cl2N12O4/c1-40(2)15-12-33-28(46)24-34-22(17-41(24)3)38-30(48)26-36-23(18-43(26)5)39-29(47)25-35-21(16-42(25)4)37-27(45)19-6-8-20(9-7-19)44(13-10-31)14-11-32/h6-9,16-18H,10-15H2,1-5H3,(H,33,46)(H,37,45)(H,38,48)(H,39,47)
SMILES: CN1C=C(N=C1C(=O)NC2=CN(C(=N2)C(=O)NC3=CN(C(=N3)C(=O)NCCN(C)C)C)C)NC(=O)C4=CC=C(C=C4)N(CCCl)CCCl
Molecular Formula: C30H38Cl2N12O4
Molecular Weight: 701.6 g/mol

4-(((4-((4-(Bis(2-chloroethyl)amino)benzoyl)amino)-1-methyl-1H-imidazol-2-yl)carbonyl)amino)-N-(2-(((2-(dimethylamino)ethyl)amino)carbonyl)-1-methyl-1H-imidazol-4-yl)-1-methyl-1H-imidazole-2-carboxamide

CAS No.: 147056-67-5

Cat. No.: VC21118540

Molecular Formula: C30H38Cl2N12O4

Molecular Weight: 701.6 g/mol

* For research use only. Not for human or veterinary use.

4-(((4-((4-(Bis(2-chloroethyl)amino)benzoyl)amino)-1-methyl-1H-imidazol-2-yl)carbonyl)amino)-N-(2-(((2-(dimethylamino)ethyl)amino)carbonyl)-1-methyl-1H-imidazol-4-yl)-1-methyl-1H-imidazole-2-carboxamide - 147056-67-5

Specification

CAS No. 147056-67-5
Molecular Formula C30H38Cl2N12O4
Molecular Weight 701.6 g/mol
IUPAC Name 4-[[4-[bis(2-chloroethyl)amino]benzoyl]amino]-N-[2-[[2-[2-(dimethylamino)ethylcarbamoyl]-1-methylimidazol-4-yl]carbamoyl]-1-methylimidazol-4-yl]-1-methylimidazole-2-carboxamide
Standard InChI InChI=1S/C30H38Cl2N12O4/c1-40(2)15-12-33-28(46)24-34-22(17-41(24)3)38-30(48)26-36-23(18-43(26)5)39-29(47)25-35-21(16-42(25)4)37-27(45)19-6-8-20(9-7-19)44(13-10-31)14-11-32/h6-9,16-18H,10-15H2,1-5H3,(H,33,46)(H,37,45)(H,38,48)(H,39,47)
Standard InChI Key QTDSAAJVUBUGHT-UHFFFAOYSA-N
SMILES CN1C=C(N=C1C(=O)NC2=CN(C(=N2)C(=O)NC3=CN(C(=N3)C(=O)NCCN(C)C)C)C)NC(=O)C4=CC=C(C=C4)N(CCCl)CCCl
Canonical SMILES CN1C=C(N=C1C(=O)NC2=CN(C(=N2)C(=O)NC3=CN(C(=N3)C(=O)NCCN(C)C)C)C)NC(=O)C4=CC=C(C=C4)N(CCCl)CCCl

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